1-methyl-N-propylindole-3-carboxamide

• IUPAC Name: 1-methyl-N-propylindole-3-carboxamide
• InChI: InChI=1S/C13H16N2O/c1-3-8-14-13(16)11-9-15(2)12-7-5-4-6-10(11)12/h4-7,9H,3,8H2,1-2H3,(H,14,16)
• InChI Key: MIUCRCUULCQDEK-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=CN(C2=CC=CC=C21)C
• Molecular Formula: C13H16N2O
• Molecular Weight: 216.28 g/mol

Description

1-methyl-N-propylindole-3-carboxamide, also known as MPI or N-Propyl-1-methylindole-3-carboxamide, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound belongs to the class of indole-based compounds, which are known to have various biological activities.

Mechanism of Action

The mechanism of action of 1-methyl-N-propylindole-3-carboxamide is not fully understood. However, it has been suggested that the compound exerts its biological effects by modulating various signaling pathways in the body. For example, it has been shown to inhibit the activity of cyclooxygenase (COX), an enzyme that is involved in the production of inflammatory mediators such as prostaglandins. It has also been reported to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the regulation of oxidative stress and inflammation.
Biochemical and Physiological Effects:
1-methyl-N-propylindole-3-carboxamide has been found to have various biochemical and physiological effects. It has been reported to reduce the levels of inflammatory mediators such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in the body. It has also been shown to increase the levels of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). In addition, the compound has been found to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 1-methyl-N-propylindole-3-carboxamide in lab experiments is its relatively low toxicity. The compound has been found to be well-tolerated in animal studies, with no significant adverse effects reported. However, one limitation of using this compound is its limited solubility in water. This can make it difficult to administer the compound to animals or to use it in certain experimental setups.

Future Directions

There are several future directions for research on 1-methyl-N-propylindole-3-carboxamide. One area of interest is the development of more potent analogs of the compound that have improved biological activity. Another direction is the investigation of the compound's potential applications in the treatment of other neurodegenerative diseases such as Huntington's disease and amyotrophic lateral sclerosis (ALS). Finally, the compound's potential as a therapeutic agent for the treatment of inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease could also be explored.

Synthesis Methods

The synthesis of 1-methyl-N-propylindole-3-carboxamide involves the reaction of 1-methylindole-3-carboxylic acid with propylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The reaction takes place under mild conditions and yields the desired product in good yield.

Scientific Research Applications

1-methyl-N-propylindole-3-carboxamide has been found to have various biological activities, including antitumor, anti-inflammatory, and analgesic effects. It has also been reported to have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine, which is known to be reduced in the brains of patients with Alzheimer's disease.